Cas no 118688-56-5 (1,3,5-Tri(phenylethynyl)benzene)

• Product Name: 1,3,5-Tri(phenylethynyl)benzene
• CAS No: 118688-56-5
• MF: C₃₀H₁₈
• MW: 378.463927745819
• MDL: MFCD01861404
• CID: 134467
• PubChem ID: 15439419
• Update Time: 2025-04-19

1,3,5-Tri(phenylethynyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1,3,5-tris(2-phenylethynyl)-
• 1,3,5-TRI(PHENYLETHYNYL)BENZENE
• 1,3,5-tris(2-phenylethynyl)benzene
• 1,3,5-tris(phenylethynyl)benzene
• Benzene,1,3,5-tris(2-phenylethynyl)
• Benzene,1,3,5-tris(phenylethynyl)
• sym-Triphenethynylbenzene
• Trisphenylethynylbenzene
• YSWG488
• AKOS015912336
• DTXSID40572791
• 118688-56-5
• CS-0169894
• 1,1',1''-[Benzene-1,3,5-triyltri(ethyne-2,1-diyl)]tribenzene
• F93015
• MFCD01861404
• 1,3,5-Tri(phenylethynyl)benzene

• MDL： MFCD01861404
• Inchi： 1S/C30H18/c1-4-10-25(11-5-1)16-19-28-22-29(20-17-26-12-6-2-7-13-26)24-30(23-28)21-18-27-14-8-3-9-15-27/h1-15,22-24H
• InChI Key： YUOGUVUAZGQYFR-UHFFFAOYSA-N
• SMILES： C1(C#CC2C=CC=CC=2)C=C(C#CC2C=CC=CC=2)C=C(C#CC2C=CC=CC=2)C=1

Computed Properties

• Exact Mass: 378.14100
• Monoisotopic Mass: 378.140851
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.19
• Boiling Point: 603.2°Cat760mmHg
• Flash Point: 319.2°C
• Refractive Index: 1.705
• PSA: 0.00000
• LogP: 5.88600

1,3,5-Tri(phenylethynyl)benzene Security Information

• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 10-20/21/22-36/37/38
• Safety Instruction： S16; S26; S36
• Risk Phrases：R10; R20/21/22; R36/37/38